Cas no 1638765-24-8 (pyrrolidine-3-thiol;hydrochloride)

• Product Name: pyrrolidine-3-thiol;hydrochloride
• CAS No: 1638765-24-8
• MF: C₄H₁₀ClNS
• MW: 139.64689874649
• CID: 5210387
• Update Time: 2026-03-06

pyrrolidine-3-thiol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• pyrrolidine-3-thiol hydrochloride
• pyrrolidine-3-thiol;hydrochloride

• Inchi： 1S/C4H9NS.ClH/c6-4-1-2-5-3-4;/h4-6H,1-3H2;1H
• InChI Key： BOKKMODFTCFDDY-UHFFFAOYSA-N
• SMILES： SC1CNCC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on pyrrolidine-3-thiol;hydrochloride

Introduction to Pyrrolidine-3-thiol;hydrochloride (CAS No. 1638765-24-8)

Pyrrolidine-3-thiol;hydrochloride, identified by the chemical compound code CAS No. 1638765-24-8, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its pyrrolidine core structure functionalized with a thiol group and hydrochloride salt form, has garnered attention due to its versatile applications in medicinal chemistry and drug discovery. The pyrrolidine scaffold is a common motif in biologically active molecules, often contributing to the pharmacological properties of various therapeutic agents.

The thiol group attached to the pyrrolidine ring in Pyrrolidine-3-thiol;hydrochloride introduces unique reactivity, making it a valuable intermediate in synthetic chemistry. Thiols are known for their ability to participate in disulfide bond formation, which is crucial in protein stabilization and enzyme mechanisms. Additionally, the hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, Pyrrolidine-3-thiol;hydrochloride has been explored in the development of novel therapeutic agents. Its structural features make it a promising candidate for designing molecules with potential applications in anti-inflammatory, anti-viral, and anticancer therapies. The thiol group can be further modified or utilized in redox-sensitive drug delivery systems, where it can respond to changes in cellular environments, thereby enhancing targeted drug release.

One of the most intriguing aspects of Pyrrolidine-3-thiol;hydrochloride is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to develop derivatives with enhanced biological activity. For instance, modifications at the thiol position can lead to compounds with improved binding affinity to specific biological targets. This flexibility underscores the compound's importance in medicinal chemistry.

The pharmaceutical industry has shown particular interest in Pyrrolidine-3-thiol;hydrochloride due to its potential as a precursor for drug candidates targeting neurological disorders. Pyrrolidine-containing molecules are frequently found in drugs that modulate neurotransmitter systems, suggesting that Pyrrolidine-3-thiol;hydrochloride could serve as a key intermediate in developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The thiol group's ability to interact with metal ions also opens avenues for designing chelating agents used in metallodrug therapy.

Recent advancements in computational chemistry have further highlighted the significance of Pyrrolidine-3-thiol;hydrochloride. Molecular modeling studies have demonstrated its potential as a scaffold for designing molecules with optimized pharmacokinetic profiles. These studies often focus on predicting binding interactions between Pyrrolidine-3-thiol;hydrochloride derivatives and biological targets, providing insights into their mechanism of action and potential therapeutic efficacy.

In addition to its pharmaceutical applications, Pyrrolidine-3-thiol;hydrochloride has found utility in materials science and chemical biology. Its ability to form stable disulfide bonds makes it valuable in designing smart materials that can respond to environmental stimuli. In chemical biology, it serves as a tool for studying protein-protein interactions and enzyme kinetics, particularly those involving thiol-redox processes.

The synthesis of Pyrrolidine-3-thiol;hydrochloride involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to construct the pyrrolidine core efficiently. These synthetic strategies not only enhance yield but also improve scalability, making Pyrrolidine-3-thiol;hydrochloride more accessible for industrial applications.

The safety profile of Pyrrolidine-3-thiol;hydrochloride is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling protocols must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) and working under controlled conditions to prevent exposure.

Future research directions for Pyrrolidine-3-thiol;hydrochloride include exploring its role in drug repurposing initiatives. By examining existing literature on related compounds, scientists may uncover new therapeutic uses for derivatives of this molecule. Additionally, interdisciplinary approaches combining organic synthesis with bioinformatics could accelerate the discovery of novel applications.

In conclusion, Pyrrolidine-3-thiol;hydrochlorride (CAS No. 1638765-24-8) is a multifaceted compound with significant potential across multiple scientific domains. Its unique structural features and reactivity make it a valuable tool in pharmaceutical research, materials science, and chemical biology. As advancements continue to emerge, further exploration of this molecule promises to yield innovative solutions and therapeutic breakthroughs.